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Compound of Interest

Compound Name: 4-Amino-4'-methylbiphenyl!

Cat. No.: B074524

CAS Number: 1204-78-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-4'-methylbiphenyl, a
biphenyl derivative of interest in materials science and as a research chemical. This document
details its physicochemical properties, plausible synthetic routes with experimental protocols,
and an analysis of its potential biological activity based on structurally related compounds.

Core Physicochemical and Spectroscopic Data

4-Amino-4'-methylbiphenyl, also known as 4'-Methyl-[1,1'-biphenyl]-4-amine, is a solid
organic compound.[1] Its core physicochemical and spectroscopic data are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula Ci3HisN

Molecular Weight 183.25 g/mol

CAS Number 1204-78-0
Appearance Solid

Melting Point 99 °C (lit.)

Boiling Point Not readily available

Soluble in organic solvents such as acetone,
Solubility chloroform, and methanol.[2] Slightly soluble in

cold water, more soluble in hot water.

4.35 (conjugate acid of 4-aminobiphenyl at 18

pKa (of parent amine)
O3]

Data available in public databases such as

13C NMR Spectroscopy PubChem.[4]
u em.

Data available in public databases such as

Mass Spectrometry (GC-MS)
PubChem.[4]

Infrared Spectroscopy Data available in public databases.

Synthesis of 4-Amino-4'-methylbiphenyl

The synthesis of 4-Amino-4'-methylbiphenyl can be achieved through several cross-coupling
methodologies. The Suzuki-Miyaura coupling reaction is a highly effective method for the
formation of the C-C bond between the two phenyl rings.[5] An alternative approach involves
the reduction of a nitro-precursor.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a plausible synthesis of 4-Amino-4'-methylbiphenyl from 4-
bromoaniline and 4-methylphenylboronic acid.

Materials:
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e 4-bromoaniline

» 4-methylphenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3)

e Toluene

o Ethanol

o Water (deionized)

o Ethyl acetate

o Brine (saturated aqueous NaCl solution)

o Anhydrous magnesium sulfate (MgSOa)

o Standard laboratory glassware for organic synthesis

e Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, combine 4-bromoaniline (1.0 equivalent), 4-methylphenylboronic acid (1.2
equivalents), and potassium carbonate (2.0 equivalents).

o Catalyst and Ligand Addition: Add palladium(ll) acetate (0.02 equivalents) and
triphenylphosphine (0.04 equivalents) to the flask.

e Solvent Addition and Degassing: Add a 3:1 mixture of toluene and water to the flask. Degas
the mixture by bubbling nitrogen or argon through it for 15-20 minutes to remove dissolved
oxygen.
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e Reaction: Heat the reaction mixture to reflux (approximately 90-100 °C) under an inert
atmosphere with vigorous stirring. Monitor the progress of the reaction by thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with ethyl acetate and transfer it to a separatory funnel. Wash the organic layer
sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 4-
Amino-4'-methylbiphenyl.

Caption: Experimental workflow for the synthesis of 4-Amino-4'-methylbiphenyl.

Potential Biological Activity and Toxicology

While specific toxicological studies on 4-Amino-4'-methylbiphenyl are not readily available,
significant data exists for its parent compound, 4-aminobiphenyl. 4-aminobiphenyl is a known
human bladder carcinogen.[3] Its carcinogenic activity is dependent on metabolic activation.[3]

[6]

The proposed mechanism involves a series of enzymatic reactions primarily in the liver.[3][7]
Initially, 4-aminobiphenyl undergoes N-oxidation by cytochrome P450 enzymes to form N-
hydroxy-4-aminobiphenyl.[3] This intermediate can then be conjugated with glucuronic acid and
transported to the bladder.[3] Under the acidic conditions of urine, the conjugate can hydrolyze,
releasing the N-hydroxy metabolite, which can then form a reactive nitrenium ion that binds to
DNA, leading to mutations and potentially cancer.[3] An alternative detoxification pathway
involves N-acetylation of the amino group.[3]

Given the structural similarity, it is plausible that 4-Amino-4'-methylbiphenyl could undergo a
similar metabolic activation pathway. The presence of the methyl group on the second phenyl
ring may influence the rate of metabolism and the ultimate carcinogenicity of the compound,
but in the absence of specific data, it should be handled with the precautions appropriate for a
potential carcinogen.
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Caption: Plausible metabolic activation pathway for 4-Amino-4'-methylbiphenyl.

Applications in Materials Science

Derivatives of biphenyl are important intermediates in the synthesis of materials for Organic
Light-Emitting Diodes (OLEDs). These materials often require specific electronic and
photophysical properties which can be tuned by modifying the biphenyl core. 4-Amino-4'-
methylbiphenyl can serve as a building block in the synthesis of more complex molecules
used as charge transport materials or hosts for emissive dopants in OLED devices. The amino
group provides a site for further chemical modification, allowing for the attachment of other
functional groups to tailor the final properties of the material.

Safety and Handling

Based on the known hazards of the parent compound 4-aminobiphenyl, 4-Amino-4'-
methylbiphenyl should be handled with extreme caution.[3] It is advisable to treat this
compound as a potential carcinogen. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn at all times. All handling of the
solid and its solutions should be conducted in a well-ventilated fume hood. Avoid inhalation of
dust and contact with skin and eyes. In case of exposure, seek immediate medical attention.
Dispose of waste in accordance with local, state, and federal regulations for hazardous
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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